Cas no 81321-14-4 (2-Thiophenecarboxylicacid, 3-amino-4-methyl-, methyl ester, hydrochloride (1:1))

2-Thiophenecarboxylicacid, 3-amino-4-methyl-, methyl ester, hydrochloride (1:1) structure
81321-14-4 structure
Product Name:2-Thiophenecarboxylicacid, 3-amino-4-methyl-, methyl ester, hydrochloride (1:1)
CAS No:81321-14-4
MF:C7H10ClNO2S
MW:207.677799701691
CID:706636
PubChem ID:2807920
Update Time:2025-04-19

2-Thiophenecarboxylicacid, 3-amino-4-methyl-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylicacid, 3-amino-4-methyl-, methyl ester, hydrochloride (1:1)
    • Methyl 3-amino-4-methyl-2-thiophenecarboxylate hydrochloride (1:1 )
    • methyl 3-amino-4-methylthiophene-2-carboxylate;hydrochloride
    • 81321-14-4
    • SCHEMBL10732632
    • 3-amino-4-methyl-2-thiophenecarboxylic acid methyl ester hydrochloride
    • methyl 3-amino-4-methylthiophene-2-carboxylate hydrochloride
    • MKGNQVLUZOTGAX-UHFFFAOYSA-N
    • AKOS015898628
    • Inchi: 1S/C7H9NO2S.ClH/c1-4-3-11-6(5(4)8)7(9)10-2;/h3H,8H2,1-2H3;1H
    • InChI Key: MKGNQVLUZOTGAX-UHFFFAOYSA-N
    • SMILES: Cl.S1C=C(C)C(=C1C(=O)OC)N

Computed Properties

  • Exact Mass: 207.0120774g/mol
  • Monoisotopic Mass: 207.0120774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Melting Point: 78 ºC
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